10.1039/B911516C | 4-Hydroxy-2-pyridone alkaloids: Structures and synthetic approaches†

4-Hydroxy-2-pyridone alkaloids: Structures and synthetic approaches†

Natural Product Reports Pub Date: 2010-06-08 DOI: 10.1039/B911516C

Abstract

Covering: 1982 to 2009

4-Hydroxy-2-pyridone alkaloids exert diverse biological effects, ranging from antifungal, antibacterial, insecticidal and cytotoxic activity to the induction of neurite outgrowth in different cell assays. For this reason, this class of compounds has attracted much attention in the scientific community, resulting in the elucidation of the biosynthesis of some members which are formed by fungal polyketide synthases via tetramic acids by fungal polyketide synthases as well as different total synthesis approaches. This article will give a summary of the so far known structures, overview the different activities of the compounds and disclose the synthetic attempts since 1982.

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4-Hydroxy-2-pyridone alkaloids: Structures and synthetic approaches†

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